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molecular formula C9H7N B1584988 Cinnamonitrile CAS No. 4360-47-8

Cinnamonitrile

Cat. No. B1584988
CAS RN: 4360-47-8
M. Wt: 129.16 g/mol
InChI Key: ZWKNLRXFUTWSOY-UHFFFAOYSA-N
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Patent
US04622401

Procedure details

As for Example 2, a mixture of 0.23 g. of sodium metal, 50 ml. of absolute ethanol, 7.11 g. of 2-chloro-6-hydrazinopyridine and 6.5 g. of cinnamonitrile yields 7.35 g. of crude product. The crude material is dissolved in dichloromethane, filtered through hydrous magnesium silicate and concentrated while adding hexane to give 5.90 g. of the desired product as off-white crystals, m.p. 187.5°-188.5° C.
Name
sodium
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-chloro-6-hydrazinopyridine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
ethanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
cinnamonitrile

Identifiers

REACTION_CXSMILES
[Na].Cl[C:3]1[CH:8]=[CH:7][CH:6]=[C:5]([NH:9]N)N=1>C(O)C>[C:5](#[N:9])[CH:6]=[CH:7][C:8]1[CH:3]=[CH:8][CH:7]=[CH:6][CH:5]=1 |^1:0|

Inputs

Step One
Name
sodium
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Na]
Step Two
Name
2-chloro-6-hydrazinopyridine
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC1=NC(=CC=C1)NN
Step Three
Name
ethanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
As for Example 2, a mixture of 0.23 g

Outcomes

Product
Name
cinnamonitrile
Type
product
Smiles
C(C=CC1=CC=CC=C1)#N

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US04622401

Procedure details

As for Example 2, a mixture of 0.23 g. of sodium metal, 50 ml. of absolute ethanol, 7.11 g. of 2-chloro-6-hydrazinopyridine and 6.5 g. of cinnamonitrile yields 7.35 g. of crude product. The crude material is dissolved in dichloromethane, filtered through hydrous magnesium silicate and concentrated while adding hexane to give 5.90 g. of the desired product as off-white crystals, m.p. 187.5°-188.5° C.
Name
sodium
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-chloro-6-hydrazinopyridine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
ethanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
cinnamonitrile

Identifiers

REACTION_CXSMILES
[Na].Cl[C:3]1[CH:8]=[CH:7][CH:6]=[C:5]([NH:9]N)N=1>C(O)C>[C:5](#[N:9])[CH:6]=[CH:7][C:8]1[CH:3]=[CH:8][CH:7]=[CH:6][CH:5]=1 |^1:0|

Inputs

Step One
Name
sodium
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Na]
Step Two
Name
2-chloro-6-hydrazinopyridine
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC1=NC(=CC=C1)NN
Step Three
Name
ethanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
As for Example 2, a mixture of 0.23 g

Outcomes

Product
Name
cinnamonitrile
Type
product
Smiles
C(C=CC1=CC=CC=C1)#N

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.